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Compound of Interest

Compound Name: Muscomin

Cat. No.: B1256285

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The available scientific literature on Muscomin (CAS: 96910-98-4) is exceptionally
limited. This guide provides a comprehensive overview of the existing data, but it should be
noted that detailed pharmacological studies, extensive experimental protocols, and established
signaling pathways are not available in the public domain.

Introduction

Muscomin is a naturally occurring homoisoflavanone, a class of organic compounds
characterized by a 3-benzylchroman-4-one skeleton.[1][2][3] It has been isolated from the
bulbs of Veltheimia viridifolia, a plant belonging to the Hyacinthaceae family.[1] While research
on Muscomin itself is sparse, the chemical class of homoisoflavanones is known for a variety
of biological activities, suggesting that Muscomin could be a molecule of interest for further
investigation. This document summarizes the current knowledge of Muscomin, including its
chemical properties and the context of its discovery.

Chemical and Physical Properties

Muscomin's chemical structure and basic properties have been determined. It is a solid
substance with a molecular weight of 346.3 g/mol .[4]
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Property Value Source
CAS Number 96910-98-4 [1112114]
Molecular Formula C18H1807 [4]
Molecular Weight 346.3 g/mol [4]

5,8-dihydroxy-3-[(4-
hydroxyphenyl)methyl]-6,7-

IUPAC Name y ypheny) VI [4]
dimethoxy-2,3-

dihydrochromen-4-one

3-(4-hydroxybenzyl)-5,8-
dihydroxy-6,7-
dimethoxychroman-4-one,
(-)-2,3-Dihydro-5,8-dihydroxy-
Synonyms [4]
3-{(4-
hydroxyphenyl)methyl]-6,7-
dimethoxy-4H-1-benzopyran-4-

one
Physical State Solid (4]
Melting Point 144.7 °C [4]

Isolation and Synthesis
Natural Source and Isolation

Muscomin was first isolated from the petroleum ether and diethyl ether extracts of the bulbs of
Veltheimia viridifolia.[1] The isolation was performed alongside a new homoisoflavanone,
R(-)-3-(4-hydroxybenzyl)-5-hydroxy-6,7,8-trimethoxychroman-4-one.[1] The structural
elucidation of Muscomin was achieved using spectroscopic methods, including 1H-NMR, 2D
1H-1H-COSY, 13C-NMR, HMQC, HMBC, and mass spectrometry.[1]

Experimental Workflow for Isolation

The following diagram illustrates a generalized workflow for the isolation of Muscomin from
Veltheimia viridifolia bulbs, based on the description in the literature.[1]
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Caption: Generalized workflow for the isolation of Muscomin.
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Chemical Synthesis

There is no information available in the searched literature regarding the total synthesis of
Muscomin.

Biological Activity and Pharmacology

Direct pharmacological studies on Muscomin are not available in the reviewed literature.
However, the publication that first described its isolation also reported the pharmacological
testing of a co-isolated, novel homoisoflavanone.[1] The MeSH (Medical Subject Headings)
terms associated with this publication include "Antioxidants / pharmacology,” "Bronchodilator
Agents / pharmacology,” and "Phosphodiesterase Inhibitors / pharmacology,” suggesting that
these activities were investigated for the new compound.[1] While this does not provide direct
evidence of Muscomin's activity, it points to potential areas of investigation for this compound,
given its structural similarity to a bioactive molecule.

Homoisoflavanones, as a class, are known to exhibit a range of biological activities, which
could provide a basis for future research on Muscomin.

Signaling Pathways

There is currently no information available regarding the signaling pathways modulated by
Muscomin.

Conclusion and Future Directions

Muscomin (CAS 96910-98-4) is a structurally characterized homoisoflavanone isolated from
Veltheimia viridifolia. Despite its well-defined chemical nature, its biological activity remains
largely unexplored. The pharmacological activities of a co-isolated homoisoflavanone suggest
that Muscomin may possess antioxidant, bronchodilatory, or phosphodiesterase inhibitory
properties, but this requires experimental verification.

Future research should focus on:

» Pharmacological Screening: A broad-based screening of Muscomin for various biological
activities is warranted.
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e Mechanism of Action Studies: Should any significant biological activity be identified,
subsequent studies should aim to elucidate the underlying mechanism of action and identify
molecular targets.

o Total Synthesis: The development of a synthetic route to Muscomin would enable the
production of larger quantities for in-depth biological evaluation and the generation of
structural analogs for structure-activity relationship (SAR) studies.

In conclusion, Muscomin represents a knowledge gap in the field of natural product
pharmacology. Its chemical structure, belonging to a class of compounds with known biological
activities, makes it a candidate for further scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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